![molecular formula C16H22FN3O5 B610152 Acetamide, N-(((5S)-3-(4-(bis(2-hydroxyethyl)amino)-3-fluorophenyl)-2-oxo-5-oxazolidinyl)methyl)- CAS No. 1275578-04-5](/img/structure/B610152.png)
Acetamide, N-(((5S)-3-(4-(bis(2-hydroxyethyl)amino)-3-fluorophenyl)-2-oxo-5-oxazolidinyl)methyl)-
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Overview
Description
PNU-143010 is an active bio-chemical.
Scientific Research Applications
Antibacterial Activity
The compound "Acetamide, N-(((5S)-3-(4-(bis(2-hydroxyethyl)amino)-3-fluorophenyl)-2-oxo-5-oxazolidinyl)methyl)-" belongs to the oxazolidinone class, which shows significant antibacterial activity. Oxazolidinones are known for their unique mechanism of inhibiting bacterial protein synthesis. Two novel oxazolidinone analogs, U-100592 and U-100766, demonstrated potent in vitro antibacterial activities against a variety of clinically important human pathogens, including methicillin-susceptible and resistant Staphylococcus aureus, Enterococcus faecalis, Streptococcus pneumoniae, and Mycobacterium tuberculosis. These analogs showed bacteriostatic effects against staphylococci and enterococci but were bactericidal against streptococci. There was no evidence of rapid resistance development in staphylococcal and enterococcal strains (Zurenko et al., 1996).
Synthesis and Evaluation
The synthesis of (5S) N-(3-{3-fluoro-4-[4-(3-aryl-4,5-dihydro-isoxazole-5-carbonyl)-piperazin-1-yl]-phenyl}-2-oxo-oxazolidin-5-ylmethyl)-acetamide(6a-o) and their antibacterial activity against various resistant Gram-positive and Gram-negative bacteria were explored. These compounds exhibited lower minimum inhibitory concentration (MIC) values compared to linezolid against various bacterial strains, indicating their potency (Varshney et al., 2009).
Chemical Synthesis and Characterization
The synthesis of multiple stable isotope-labeled antibacterial agents, including RWJ-416457, and its major metabolite was described. These compounds, derivatives of oxazolidinone, were synthesized using various chemical processes and were characterized for potential antibacterial applications (Lin & Weaner, 2012).
Coordination Complexes and Antioxidant Activity
Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives were synthesized and characterized. These complexes demonstrated significant antioxidant activity, indicating potential therapeutic applications beyond their antibacterial properties (Chkirate et al., 2019).
Anti-Inflammatory Activity
N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives were synthesized and evaluated for their anti-inflammatory activity. Among these, certain derivatives exhibited significant anti-inflammatory effects (Sunder & Maleraju, 2013).
properties
CAS RN |
1275578-04-5 |
---|---|
Molecular Formula |
C16H22FN3O5 |
Molecular Weight |
355.37 |
IUPAC Name |
Acetamide, N-(((5S)-3-(4-(bis(2-hydroxyethyl)amino)-3-fluorophenyl)-2-oxo-5-oxazolidinyl)methyl)- |
InChI |
InChI=1S/C16H22FN3O5/c1-11(23)18-9-13-10-20(16(24)25-13)12-2-3-15(14(17)8-12)19(4-6-21)5-7-22/h2-3,8,13,21-22H,4-7,9-10H2,1H3,(H,18,23)/t13-/m0/s1 |
InChI Key |
FJXZKLMXJFURFY-ZDUSSCGKSA-N |
SMILES |
CC(NC[C@H]1CN(C2=CC=C(N(CCO)CCO)C(F)=C2)C(O1)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PNU-143010; PNU 143010; PNU143010. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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